molecular formula C9H6F3NO B8546496 4-(Hydroxymethyl)-2-(trifluoromethyl)benzonitrile

4-(Hydroxymethyl)-2-(trifluoromethyl)benzonitrile

Cat. No.: B8546496
M. Wt: 201.14 g/mol
InChI Key: HCHOVJBFPSSPDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Hydroxymethyl)-2-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C9H6F3NO and its molecular weight is 201.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6F3NO

Molecular Weight

201.14 g/mol

IUPAC Name

4-(hydroxymethyl)-2-(trifluoromethyl)benzonitrile

InChI

InChI=1S/C9H6F3NO/c10-9(11,12)8-3-6(5-14)1-2-7(8)4-13/h1-3,14H,5H2

InChI Key

HCHOVJBFPSSPDC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CO)C(F)(F)F)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (4-chloro-3-(trifluoromethyl)phenyl)methanol (0.300 g, 1.425 mmol) in DMA was added dicyanozinc (0.335 g, 2.85 mmol) and tetrakis(triphenylphosphine) palladium (0) (0.165 g, 0.142 mmol). The reaction flask was degassed and charged with nitrogen, then heated at 150° C. for 6 h under microwave irradiation. The reaction mixture was poured into water and extracted with EtOAc. The EtOAc extract was washed with brine, dried over MgSO4 and purified by silica gel column chromatography to give the title compound as a white solid (0.105 g). LCMS m/z=202.1 [M+H]+. 1H NMR (400 MHz, CDCl3) δ ppm 1.98 (bs, 1H), 4.87 (s, 2H), 7.69 (d, J=0.88 Hz, 1H), 7.77-7.88 (m, 2H)
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
dicyanozinc
Quantity
0.335 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.165 g
Type
catalyst
Reaction Step One

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